ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate
Overview
Description
Ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate, also known as E3MPC, is an organic compound with a molecular formula of C7H10NO3. It is a white crystalline solid that is soluble in polar organic solvents such as ethanol and methanol. It is commonly used as a reagent in organic synthesis and has a wide range of applications in the scientific research field.
Scientific Research Applications
Ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in the synthesis of pharmaceuticals. It has also been used in the synthesis of polymers, such as polyurethanes and polyacrylates, and in the synthesis of dyes and pigments.
Mechanism of Action
The mechanism of action of ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate is not well understood. However, it is known that it can act as a catalyst in the synthesis of pharmaceuticals, as well as in the synthesis of polymers and dyes. It is believed that its catalytic activity is due to its ability to form complexes with transition metals, which can then facilitate the formation of new compounds.
Biochemical and Physiological Effects
This compound has not been studied extensively for its biochemical and physiological effects. However, it is known to be toxic in large doses and has been shown to cause nausea, vomiting, and abdominal pain in animals. It has also been found to be an irritant to the skin, eyes, and mucous membranes.
Advantages and Limitations for Lab Experiments
Ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate is a useful reagent for laboratory experiments due to its low cost and easy availability. It is also relatively stable and has a low vapor pressure, making it suitable for use in a wide range of experiments. However, it is toxic and must be handled with care.
Future Directions
There are a number of potential future directions for research on ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate. These include further investigation of its mechanism of action, its potential applications in the synthesis of pharmaceuticals and other compounds, and its biochemical and physiological effects. Additionally, further research could be done on its potential toxicity, as well as its ability to form complexes with transition metals. Finally, further research could be done on its potential uses in the synthesis of polymers and dyes, as well as its potential applications in other areas of scientific research.
Synthesis Methods
Ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate can be synthesized by a variety of methods, including the nitro-Mannich reaction, the Stetter reaction, and the reaction of ethyl bromoacetate with methoxyacetaldehyde. The most common method is the nitro-Mannich reaction, which involves the reaction of ethyl acetoacetate, methoxyacetaldehyde, and nitroethane in the presence of a base such as sodium hydroxide.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate involves the reaction of ethyl 3-(hydroxymethyl)-1H-pyrrole-2-carboxylate with methanol in the presence of a catalyst to form the desired product.", "Starting Materials": [ "Ethyl 3-(hydroxymethyl)-1H-pyrrole-2-carboxylate", "Methanol", "Catalyst" ], "Reaction": [ "Add ethyl 3-(hydroxymethyl)-1H-pyrrole-2-carboxylate and methanol to a reaction flask", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by column chromatography or recrystallization" ] } | |
| 152401-27-9 | |
Molecular Formula |
C9H13NO3 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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